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Compound of Interest

Compound Name:
3-Methylbenzo[b]thiophene-2-

carboxaldehyde

Cat. No.: B122132 Get Quote

An In-Depth Technical Guide to 3-Methylbenzo[b]thiophene-2-carboxaldehyde (CAS:

22053-74-3)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methylbenzo[b]thiophene-2-
carboxaldehyde, a valuable heterocyclic building block in medicinal chemistry and materials

science. This document details its physicochemical properties, synthesis, and key chemical

reactions, offering insights for its application in research and development.

Core Data Summary
A compilation of essential data for 3-Methylbenzo[b]thiophene-2-carboxaldehyde is

presented below, offering a quick reference for laboratory use.
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Property Value Reference

CAS Number 22053-74-3 [1][2][3]

Molecular Formula C₁₀H₈OS [1][2][3]

Molecular Weight 176.23 g/mol [1][2][3]

Appearance
White to light yellow crystalline

powder/solid
[4]

Melting Point 87-91 °C [1]

Boiling Point 318.9 ± 22.0 °C (Predicted)

Synthesis
The primary synthetic route to 3-Methylbenzo[b]thiophene-2-carboxaldehyde is the

Vilsmeier-Haack formylation of 3-methylbenzo[b]thiophene. This reaction introduces a formyl

group at the C2 position of the electron-rich benzothiophene ring.

Experimental Protocol: Vilsmeier-Haack Formylation of
3-Methylbenzo[b]thiophene
Materials:

3-Methylbenzo[b]thiophene

Phosphorus oxychloride (POCl₃)

N,N-Dimethylformamide (DMF)

Dichloromethane (CH₂Cl₂) (or other suitable solvent)

Sodium acetate solution (aqueous)

Ice

Procedure:
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In a round-bottom flask equipped with a dropping funnel and a magnetic stirrer, cool N,N-

dimethylformamide (DMF) in an ice bath.

Slowly add phosphorus oxychloride (POCl₃) dropwise to the cooled DMF with continuous

stirring. The Vilsmeier reagent is formed in situ.

Dissolve 3-methylbenzo[b]thiophene in a suitable solvent like dichloromethane.

Add the solution of 3-methylbenzo[b]thiophene dropwise to the prepared Vilsmeier reagent at

a low temperature (typically 0-10 °C).

After the addition is complete, allow the reaction mixture to stir at room temperature for

several hours to ensure completion. The reaction progress can be monitored by thin-layer

chromatography (TLC).

Upon completion, carefully pour the reaction mixture onto crushed ice.

Neutralize the mixture by adding a saturated aqueous solution of sodium acetate.

Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

Wash the combined organic layers with water and brine, then dry over anhydrous sodium

sulfate.

Remove the solvent under reduced pressure.

Purify the crude product by recrystallization or column chromatography to obtain pure 3-
Methylbenzo[b]thiophene-2-carboxaldehyde.

Reaction Mechanism Workflow
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Caption: Vilsmeier-Haack formylation of 3-methylbenzo[b]thiophene.

Chemical Reactivity
The aldehyde functionality at the C2 position of 3-Methylbenzo[b]thiophene-2-
carboxaldehyde is the primary site of its chemical reactivity, making it a versatile precursor for

the synthesis of a wide range of derivatives.

Knoevenagel Condensation
The Knoevenagel condensation involves the reaction of the aldehyde with active methylene

compounds in the presence of a basic catalyst to form α,β-unsaturated products. These

products are valuable intermediates in organic synthesis.

General Protocol:

Dissolve 3-Methylbenzo[b]thiophene-2-carboxaldehyde and an active methylene

compound (e.g., malononitrile, ethyl cyanoacetate) in a suitable solvent (e.g., ethanol,

toluene).

Add a catalytic amount of a base (e.g., piperidine, triethylamine).

Heat the reaction mixture to reflux for several hours.

Upon completion, cool the mixture to induce precipitation of the product.
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Collect the solid product by filtration and purify by recrystallization.

Reaction Workflow

3-Methylbenzo[b]thiophene-
2-carboxaldehyde

Intermediate AdductActive Methylene
Compound

Base (e.g., Piperidine)  Catalyzes

α,β-Unsaturated Product Dehydration

H₂O
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Caption: Knoevenagel condensation of the title compound.

Wittig Reaction
The Wittig reaction provides a reliable method for the synthesis of alkenes from aldehydes. 3-
Methylbenzo[b]thiophene-2-carboxaldehyde can be reacted with a phosphorus ylide (Wittig

reagent) to form a vinyl-substituted benzothiophene. The stereochemistry of the resulting

alkene is dependent on the nature of the ylide used.

General Protocol:

Prepare the phosphorus ylide by treating a phosphonium salt with a strong base (e.g., n-

butyllithium).

In a separate flask, dissolve 3-Methylbenzo[b]thiophene-2-carboxaldehyde in an

anhydrous aprotic solvent (e.g., THF, diethyl ether) under an inert atmosphere.

Add the freshly prepared ylide solution to the aldehyde solution at a low temperature.

Allow the reaction to warm to room temperature and stir until completion.
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Quench the reaction and extract the product.

Purify the resulting alkene by column chromatography.

Reaction Workflow
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Caption: Wittig reaction of the title compound.

Potential Applications in Drug Discovery
Benzothiophene derivatives are known to exhibit a wide range of biological activities, including

antimicrobial, anticancer, and anti-inflammatory properties. The aldehyde functional group of 3-
Methylbenzo[b]thiophene-2-carboxaldehyde serves as a key handle for the synthesis of

diverse libraries of compounds for screening in drug discovery programs. For instance,

condensation with various amines or hydrazines can lead to the formation of Schiff bases and

hydrazones, which are common pharmacophores. While specific biological data for the title

compound is limited in the public domain, its structural similarity to other biologically active

benzothiophenes suggests its potential as a scaffold for the development of novel therapeutic

agents.

Safety Information
3-Methylbenzo[b]thiophene-2-carboxaldehyde is classified as an irritant. It may cause skin

and serious eye irritation. Standard laboratory safety precautions, including the use of personal

protective equipment such as gloves, safety glasses, and a lab coat, should be employed when

handling this compound. For detailed safety information, refer to the Safety Data Sheet (SDS)

provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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